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Welcome to the pyOpenSci Technical Support Center. This guide provides answers to
frequently asked questions and troubleshooting advice for researchers, scientists, and drug
development professionals looking to develop, share, and improve their Python packages
within the pyOpenSci ecosystem.

Frequently Asked Questions (FAQs)

This section addresses common questions about participating in the pyOpenSci community
and utilizing its resources.

Q1: What is the main purpose of pyOpenSci?

Al: pyOpenSci is a diverse community that supports the open-source Python tools that drive
open science.[1] Its primary goals are to make it easier for scientists to create, find, maintain,
and contribute to reusable Python code and software.[2] It achieves this through several
initiatives, including a peer-review process for scientific software, the creation of educational
resources and tutorials on Python packaging, and fostering a supportive community for
developers.[3][4]

Q2: I'm a scientist, not a software developer. Are pyOpenSci's resources for me?
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A2: Absolutely. pyOpenSci's resources are specifically designed for scientists and researchers
who may be new to software development. The community provides beginner-friendly guides
and tutorials to walk you through every step of creating a Python package from your code.[5][6]
The goal is to break down technical barriers and make Python packaging less confusing for
scientists.[2][6]

Q3: What are the benefits of submitting my Python package for pyOpenSci peer review?

A3: Submitting your package for review offers numerous benefits. It helps improve the quality,
usability, and documentation of your software through constructive feedback from peers.[7][8]
Accepted packages gain visibility and are promoted to the scientific community.[7] Furthermore,
you become part of a supportive community where you can ask questions and discuss
challenges related to open-source software.[7] Packages accepted by pyOpenSci that are
within the scope of the Journal of Open Source Software (JOSS) are also fast-tracked for
publication there.[8]

Q4: My package is already on PyPIl. Can I still submit it for review?

A4: Yes. You can submit a package that is already available on PyPI or conda-forge. The
feedback from the review process can lead to significant improvements for future versions of
your package, enhancing the experience for your users.[9]

Q5: What kind of support can | get if I'm having trouble with Python packaging?

A5: pyOpenSci offers extensive support for Python packaging. Their Python Package Guide
provides end-to-end guidance on creating a package, understanding the tool ecosystem, and
implementing best practices.[5] If you encounter specific issues, you can submit a "help-
request"” issue in the pyOpenSci/software-submission GitHub repository to get assistance from
the editorial team.[10]

Troubleshooting and Guides

This section provides guidance on common challenges encountered during the package
development and submission process.

Guide: Preparing Your Package for Submission

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#getting-help-with-python-programming-challenges-in-the-pyopensci-community
https://www.pyopensci.org/python-package-guide/index.html
https://www.pyopensci.org/blog/what-pyopensci-accomplished-with-two-years-of-funding.html
https://www.pyopensci.org/
https://www.pyopensci.org/blog/what-pyopensci-accomplished-with-two-years-of-funding.html
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#getting-help-with-python-programming-challenges-in-the-pyopensci-community
https://github.com/pyOpenSci/software-submission
https://www.pyopensci.org/about-peer-review/
https://github.com/pyOpenSci/software-submission
https://github.com/pyOpenSci/software-submission
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#getting-help-with-python-programming-challenges-in-the-pyopensci-community
https://www.pyopensci.org/about-peer-review/
https://www.pyopensci.org/software-peer-review/our-process/policies.html
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#getting-help-with-python-programming-challenges-in-the-pyopensci-community
https://www.pyopensci.org/python-package-guide/index.html
https://www.benchchem.com/product/b1259295/docs?utm_src=pdf-body#getting-help-with-python-programming-challenges-in-the-pyopensci-community
https://www.pyopensci.org/how-to-submit-a-package-to-pyopensci.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Before submitting your package for review, it's crucial to ensure it meets a set of minimum
criteria. This checklist is what editors will use for their initial evaluation.[11]
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Troubleshooting

Criteria Key Requirement Common Pitfall
Steps
Use a modern
packaging tool like
Package must be ) ) Hatch, which
_ The pyproject.toml file S
installable from PyPI o ] simplifies dependency
_ _ is misconfigured,
Installation or a community conda management and

channel (e.g., conda-
forge).[11]

leading to installation

errors.

build configuration.
[12][13] Follow the
pyOpensSci tutorial on
publishing to PyPI.[13]

Documentation

Sufficient online
documentation must
exist to allow for
evaluation without

installation.[11]

Documentation is
incomplete or only
exists in the source

code.

Create a user-facing
documentation
website using tools
like Sphinx.[14]
Include a clear
README, installation
instructions, user
guides, and API

documentation.[15]

An automated testing

suite with continuous

Tests are failing or CI

is not configured to

Ensure your tests
cover the core
functionality of your

package. Use

Testing ) ) ] services like GitHub
integration (CI) must run automatically on )
Actions for Cl and
be set up.[10] pull requests. ]
follow guides on
setting up your testing
workflow.
Core Files The repository must A LICENSE file is Choose an

contain README.md,
LICENSE,
CONTRIBUTING.md,

missing, creating
ambiguity about how

the software can be

appropriate open-
source license and

add the corresponding

and a used. file to your repository.
Add a Code of
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CODE_OF_CONDUC Conduct to set
T.[10] community norms.[13]

Workflow: The pyOpenSci Peer Review Process

Understanding the peer review workflow helps authors know what to expect after submitting

their package. The process is designed to be a transparent and constructive conversation
between authors, reviewers, and editors.[9]
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Phase 1: Submission & Initial Checks

Optional:
Pre-submission Inquiry

Optional first step

Author Submits Package
(via GitHub Issue)

Editor-in-Chief Checks
Scope & Basic Criteria

Passes

Phase 2: Active Peer Review

Editor Finds
2+ Reviewers

y

Reviewers Assess Package
(on GitHub)

eedback provided

Author Responds to
Feedback & Revises

Revisions submitted

Phase 3: Decision & Onboarding

Reviewers & Editor
Approve Changes

pproved

Package Accepted!

Onboarding:
Badge Added,
Author Added to Website

Click to download full resolution via product page

Caption: The pyOpenSci software peer review workflow from submission to acceptance.
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Protocol: Creating a Minimal, Installable Python
Package with Hatch

This protocol outlines the core steps to make your Python code installable using hatch, a
recommended tool for packaging.[12][13] This is a foundational step before adding
documentation or tests.

e Install Hatch:
o Ensure you have a modern version of Python installed.
o Install Hatch using pip: python -m pip install hatch
e Initialize Your Project:
o Navigate to the directory where you want to create your project.
o Run the command: hatch new your-package-name

o This creates a standard project structure, including a src directory and a pyproject.toml
file.[12]

e Add Your Code:
o Place your Python scripts (.py files) inside the src/your-package-name/ directory.

o Ensure the init.py file in this directory can import the functions you want to expose to
users.

o Configure Metadata:
o Open the pyproject.toml file.

o Fill'in the [project] section with your package's name, version, authors, description, and
dependencies. This metadata is crucial for publishing to PyPl1.[12]

o Perform a Local Install:
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o From the root directory of your project, run: python -m pip install -e .

o The -e flag installs the package in "editable” mode, meaning changes to your source code
are immediately reflected in the installed package.[16]

 Test the Installation:
o Open a new terminal or Python interpreter.

o Attempt to import your package and run a function: from your-package-name import
your_function

o If the import succeeds, you have successfully created a basic, installable Python package.

Logical Diagram: Where to Get Help

Navigating a new community can be challenging. This diagram outlines the primary channels
for seeking help within the pyOpenSci ecosystem.

| have a question or problem

Support‘;hannels

Is it about creating a package?
(Setup, tools, best practices)

Primary Resourcel For Communly Discussion

IRegsliite (e P_ackage Cluiite Ask on the Discourse Forum
& Tutorials

Is it a specific technical error?
(Installation, testing, docs build)

Is it about the review process?
(Scope, submission, feedback)

Primary Resources

LFor General Questions For Submission-Related Issues Primary Resource

Open a 'Help Request' Issue Read the Software Peer
on GitHub Review Guidebook

Click to download full resolution via product page

Caption: A guide to finding the right support channel in the pyOpenSci community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [getting help with Python programming challenges in the
pyOpenSci community]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1259295/docs#getting-help-with-python-
programming-challenges-in-the-pyopensci-community]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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